2-(4-methylphenoxy)-N-[4-(4-methyl-1-piperazinyl)benzyl]propanamide

• IUPAC Name: 2-(4-methylphenoxy)-N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]propanamide
• InChI: InChI=1S/C22H29N3O2/c1-17-4-10-21(11-5-17)27-18(2)22(26)23-16-19-6-8-20(9-7-19)25-14-12-24(3)13-15-25/h4-11,18H,12-16H2,1-3H3,(H,23,26)
• InChI Key: DFEDMBXURAFCMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC(C)C(=O)NCC2=CC=C(C=C2)N3CCN(CC3)C
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

2-(4-methylphenoxy)-N-[4-(4-methyl-1-piperazinyl)benzyl]propanamide, also known as MPBP, is a synthetic compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential use in scientific research due to its unique pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-(4-methylphenoxy)-N-[4-(4-methyl-1-piperazinyl)benzyl]propanamide is not fully understood. However, it is believed to act as a partial agonist at the dopamine D3 receptor and as an antagonist at the sigma-1 receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in various studies. These include modulation of dopamine release, enhancement of neuroplasticity, and reduction of oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methylphenoxy)-N-[4-(4-methyl-1-piperazinyl)benzyl]propanamide in lab experiments is its high selectivity for the dopamine D3 receptor and sigma-1 receptor. However, one limitation is its relatively low potency compared to other ligands.

Future Directions

There are several potential future directions for research on 2-(4-methylphenoxy)-N-[4-(4-methyl-1-piperazinyl)benzyl]propanamide. These include investigating its potential use in the treatment of other neurological disorders, such as Alzheimer's disease and depression. Additionally, further studies could be conducted to better understand its mechanism of action and to develop more potent derivatives.

Synthesis Methods

The synthesis of 2-(4-methylphenoxy)-N-[4-(4-methyl-1-piperazinyl)benzyl]propanamide involves a multi-step process that begins with the reaction of 4-methylphenol with thionyl chloride to form 4-methylphenyl chloroformate. This intermediate is then reacted with 4-(4-methyl-1-piperazinyl)benzylamine to form the desired product, this compound.

Scientific Research Applications

2-(4-methylphenoxy)-N-[4-(4-methyl-1-piperazinyl)benzyl]propanamide has been studied for its potential use as a ligand for various receptors, including the dopamine D3 receptor and the sigma-1 receptor. It has also been investigated for its potential use in the treatment of various neurological disorders, such as Parkinson's disease and schizophrenia.